Cas no 1005241-05-3 (5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate)

• Product Name: 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate
• CAS No: 1005241-05-3
• MF: C₁₈H₂₄ClNO₄
• MW: 353.84046459198
• CID: 5845773
• PubChem ID: 4532465
• Update Time: 2025-05-20

5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS034437636
• Z53768961
• Oprea1_623488
• 5-methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate
• EN300-26584947
• 1005241-05-3
• 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate

• Inchi： 1S/C18H24ClNO4/c1-11(2)13-7-6-12(3)9-15(13)24-16(21)10-23-18(22)14-5-4-8-20-17(14)19/h4-5,8,11-13,15H,6-7,9-10H2,1-3H3
• InChI Key： STNPSGFUDYYQLF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(=O)OC1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 353.1393859g/mol
• Monoisotopic Mass: 353.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate

Introduction to 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate (CAS No. 1005241-05-3) and Its Applications in Modern Chemical Biology

5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate, identified by the CAS number 1005241-05-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate include a cyclohexane ring substituted with a methyl and isopropyl group, coupled with an acetic acid derivative linked to a chloropyridine moiety. Such structural motifs are frequently explored in medicinal chemistry due to their potential to interact with biological targets in diverse ways.

The chloropyridine-3-carbonyloxy group is particularly noteworthy, as it serves as a versatile pharmacophore that can be further modified to enhance binding affinity and selectivity. This moiety has been extensively studied in the context of kinase inhibition, where its ability to mimic ATP or other substrates provides a strong foundation for designing inhibitors. Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict and optimize the interactions of such compounds with target proteins, leading to the identification of highly potent and selective inhibitors.

In the realm of drug discovery, 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate represents an intriguing candidate for further exploration. Its cyclohexane backbone provides steric bulk, which can be leveraged to improve solubility and metabolic stability, while the acetic acid derivative offers a site for additional functionalization. These features make it an attractive building block for synthesizing analogs with tailored properties. For instance, modifications at the chloropyridine ring can alter electronic properties, influencing binding modes and efficacy against specific biological pathways.

Recent studies have highlighted the importance of propan-2-yl substituents in enhancing bioavailability and reducing off-target effects. The presence of this group in 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate suggests that it may exhibit favorable pharmacokinetic profiles when incorporated into drug candidates. Furthermore, the cyclohexyl ring itself is known for its ability to confer rigidity and stability to molecular structures, which can be advantageous in maintaining conformational integrity during interactions with biological targets.

The methyl group at the 5-position of the cyclohexane ring adds another layer of complexity, potentially influencing both electronic and steric properties. This substitution pattern has been observed in various bioactive molecules, where it contributes to optimal positioning relative to binding pockets in proteins or enzymes. In the context of 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate, this methyl group may play a role in modulating interactions with specific residues in target proteins, thereby fine-tuning activity.

One of the most compelling aspects of this compound is its potential as a precursor for developing small-molecule probes for biochemical assays. The combination of structural features—such as the chloropyridine moiety and the acetic acid derivative—makes it suitable for generating derivatives that can serve as substrates or inhibitors in enzyme-based assays. Such probes are invaluable tools for elucidating mechanisms of action and identifying key modulators in biological pathways.

Advances in synthetic methodologies have also contributed to the growing interest in compounds like 5-Methyl-2-(propan-2-yl)cyclohexyl 2-(2-chloropyridine-3-carbonyloxy)acetate. Modern techniques enable rapid diversification of molecular structures, allowing researchers to explore a wide range of analogs efficiently. This capability is particularly important in drug discovery pipelines, where rapid iteration and optimization are critical for identifying lead compounds with high efficacy and minimal side effects.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process of identifying promising candidates like 5-Methyl-2-(propan-2-y l)cyc lohexy l 2 - ( 2 - chlor o py rid ine - 3 - carb on y lo x y ) ace ta te . Predictive models can now forecast biological activity based on structural features, reducing the need for extensive experimental screening. This approach has already led to several breakthroughs in identifying novel therapeutics, including compounds targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 5-Methyl - 2 - ( pro pan - 2 - yl ) c yclo hex y l 2 - ( 2 - chlor o py rid ine - 3 - car b on y lo x y ) ace ta te (CAS No. 1005241 - 05 - 3) represents a significant asset in modern chemical biology research . Its unique structural features—combining cyc lo hex ane , chlor o py rid ine , an d acetic acid derivatives—make it a versatile scaffold for drug development . With ongoing advancements in synthetic chemistry an d computational methods , this compound continues to offer exciting opportunities for exploring new therapeutic avenues . As research progresses , it will be fascinating to see how modifications and derivatives of this molecule contribute to addressing unmet medical needs.